N-(4-ethoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H18FN3O3S2/c1-2-29-15-9-7-14(8-10-15)24-19(27)13-31-22-25-17-11-12-30-20(17)21(28)26(22)18-6-4-3-5-16(18)23/h3-12H,2,13H2,1H3,(H,24,27)
• InChI Key: ICZJWCSCSRZKCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3
• Molecular Formula: C22H18FN3O3S2
• Molecular Weight: 455.5 g/mol
• CAS No.: 1260997-49-6

Description

N-(4-ethoxyphenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H18FN3O3S2 and its molecular weight is 455.52. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

A study by Gangjee et al. (2008) detailed the synthesis of analogues as potential dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. These compounds, including the key intermediate 2-amino-6-methylthieno[2,3-d]pyrimidin-4(3H)-one, demonstrated potent inhibitory activities, highlighting the scaffold's efficacy in dual human TS-DHFR inhibitory activity.

Quantum Chemical Insight and Antiviral Potency

Mary et al. (2020) synthesized and characterized a novel antiviral active molecule, closely related to the compound , focusing on its spectroscopic properties and antiviral potency against SARS-CoV-2. Their work Mary et al. (2020) revealed insights into the molecular structure and the interactions facilitating its potential as an antiviral agent.

Crystal Structure Analysis

Research conducted by Subasri et al. (2016) and Subasri et al. (2017) provided crystal structure analyses of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides Subasri et al. (2016), Subasri et al. (2017). These studies highlight the folded conformation about the methylene C atom of the thioacetamide bridge, contributing to the understanding of the compound's structural features relevant to its biological activity.

Radiosynthesis for Imaging Applications

Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, using a compound structurally similar to the one Dollé et al. (2008). This research illustrates the application of such compounds in the development of diagnostic tools for neurological conditions.

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activity Hafez and El-Gazzar (2017). The study demonstrated that the majority of the synthesized compounds showed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines.